ethyl 5-bromo-1-(4-methylphenyl)-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 5-bromo-1-(4-methylphenyl)pyrazole-4-carboxylate
• InChI: InChI=1S/C13H13BrN2O2/c1-3-18-13(17)11-8-15-16(12(11)14)10-6-4-9(2)5-7-10/h4-8H,3H2,1-2H3
• InChI Key: VWWHZUAFUZATJM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(N=C1)C2=CC=C(C=C2)C)Br
• Molecular Formula: C13H13BrN2O2
• DSSTOX Substance ID: DTXSID40377228
• Molecular Weight: 309.16 g/mol
• CAS RN: 959578-19-9

Description

Ethyl 5-bromo-1-(4-methylphenyl)-1H-pyrazole-4-carboxylate is a chemical compound with the molecular formula C13H13BrN2O2 and a molecular weight of 309.16. It is used in proteomics research.

Scientific Research Applications

Antimicrobial Agents

This compound has been utilized in the synthesis of new derivatives that exhibit antimicrobial properties. .

Anticancer Activity

The pyrazole moiety is a common feature in many anticancer agents. .

Antitrypanosomal Activity

Compounds derived from this chemical have shown activity against Trypanosoma, the causative agent of trypanosomiasis. .

COX-2 Selective Inhibitors

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HMG-CoA Reductase Inhibitors

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Benzofuran Derivatives Synthesis

The compound is also involved in the synthesis of benzofuran derivatives, which have a wide range of biological activities, including antitumor, antibacterial, antioxidative, and antiviral activities. .

Mechanism of Action

Target of Action

Ethyl 5-bromo-1-(p-tolyl)-1H-pyrazole-4-carboxylate is a complex organic compoundSimilar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting a potential for diverse biological activities.

Mode of Action

It can be inferred from related compounds that it may involve electrophilic aromatic substitution . In this process, an electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. A proton is then removed from this intermediate, yielding a substituted benzene ring .

Biochemical Pathways

Similar compounds have been found to affect a broad range of biochemical pathways due to their ability to bind to multiple receptors . These pathways could potentially include those involved in antiviral, anti-inflammatory, and anticancer activities .

Pharmacokinetics

Similar compounds have been found to demonstrate solubility in water and other polar solvents , which could potentially impact their bioavailability.

Result of Action

Similar compounds have been found to exhibit a range of biological activities, including antiviral, anti-inflammatory, anticancer, and other effects .

Action Environment

The synthesis of similar compounds has been found to be influenced by the presence of catalysts and the nature of the solvent .